Cas no 2164655-45-0 (3-(thiolan-2-yl)methyloxolane-3-carbaldehyde)

• Product Name: 3-(thiolan-2-yl)methyloxolane-3-carbaldehyde
• CAS No: 2164655-45-0
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 6165551
• PubChem ID: 165572788
• Update Time: 2025-05-19

3-(thiolan-2-yl)methyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(thiolan-2-yl)methyloxolane-3-carbaldehyde
• 3-[(thiolan-2-yl)methyl]oxolane-3-carbaldehyde
• EN300-1619976
• 2164655-45-0

• Inchi： 1S/C10H16O2S/c11-7-10(3-4-12-8-10)6-9-2-1-5-13-9/h7,9H,1-6,8H2
• InChI Key： PDRAPABKXWLYIA-UHFFFAOYSA-N
• SMILES： S1CCCC1CC1(C=O)COCC1

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.6Ų

Additional information on 3-(thiolan-2-yl)methyloxolane-3-carbaldehyde

Introduction to 3-(thiolan-2-yl)methyloxolane-3-carbaldehyde (CAS No. 2164655-45-0)

3-(thiolan-2-yl)methyloxolane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2164655-45-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework that combines a thiolan ring with an oxolane moiety and an aldehyde functional group, has garnered attention for its potential applications in synthetic chemistry and drug development. The presence of both sulfur and oxygen heteroatoms in its structure imparts distinctive reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The thiolan ring, a five-membered heterocycle containing sulfur and carbon atoms, contributes to the compound's chiral properties and its ability to participate in various coordination chemistry interactions. This feature is particularly relevant in the design of catalysts and ligands for asymmetric synthesis, where chirality plays a crucial role in determining the stereochemical outcome of reactions. The oxolane component, on the other hand, provides a rigid bicyclic structure that can serve as a scaffold for further functionalization. The aldehyde group at the 3-position of the oxolane ring is highly reactive, enabling participation in condensation reactions, oxidation processes, and cross-coupling reactions, which are fundamental to modern synthetic methodologies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. 3-(thiolan-2-yl)methyloxolane-3-carbaldehyde exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. The sulfur atom in the thiolan ring can interact with biological targets through coordination or redox processes, while the aldehyde group can form hydrogen bonds or participate in Michael additions, enhancing binding affinity to therapeutic targets. Such structural features make this compound a promising candidate for further exploration in the development of novel therapeutic agents.

In industrial applications, 3-(thiolan-2-yl)methyloxolane-3-carbaldehyde has been utilized as a key intermediate in the synthesis of fine chemicals and specialty materials. Its reactivity allows for efficient derivatization into a wide range of functionalized compounds, which can be further processed into polymers, agrochemicals, or advanced materials with tailored properties. The versatility of this molecule underscores its importance as a building block in chemical manufacturing and material science.

From an academic perspective, 3-(thiolan-2-yl)methyloxolane-3-carbaldehyde has been studied for its role in catalytic processes and organic transformations. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, where its steric and electronic properties facilitate high yields and selectivity. Additionally, computational studies have been conducted to understand the electronic structure and reactivity of this compound, providing insights into potential reaction pathways and mechanistic insights.

The synthesis of 3-(thiolan-2-yl)methyloxolane-3-carbaldehyde presents an intriguing challenge due to its complex structural motif. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high purity and yield. Recent innovations in synthetic methodologies have enabled more streamlined approaches, leveraging transition metal catalysis or novel reaction conditions to simplify the process. These advancements not only improve efficiency but also open up new possibilities for modifying the compound's structure for specific applications.

In conclusion,3-(thiolan-2-yl)methyloxolane-3-carbaldehyde (CAS No. 2164655-45-0) is a versatile and highly reactive compound with significant potential in pharmaceutical research, synthetic chemistry, and material science. Its unique structural features—combining a thiolan ring with an oxolane moiety and an aldehyde functional group—make it a valuable tool for drug discovery and industrial applications. As research continues to uncover new methodologies for its synthesis and utilization,this compound is poised to play an increasingly important role in advancing chemical innovation across multiple disciplines.